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Compound of Interest

Compound Name: CDDD11-8

Cat. No.: B12379986 Get Quote

Essential Safety and Handling Guide for
CDDD11-8
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling CDDD11-8. It offers procedural guidance on personal

protective equipment (PPE), operational plans for handling and disposal, and emergency

protocols. As CDDD11-8 is a potent, orally active inhibitor of CDK9 and FLT3-ITD used in

cancer research, it should be handled with care in a laboratory setting.[1][2][3][4][5] Note that

this compound is intended for research use only.[1][3]

Disclaimer: A specific Material Safety Data Sheet (MSDS) for CDDD11-8 was not located. The

following guidance is based on general best practices for handling potent, research-grade

chemical compounds. A formal risk assessment by a qualified safety professional is highly

recommended before handling this substance.
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Property Value Source

CAS Number 2241659-94-7 [1][2]

Molecular Formula C24H26N6 [4]

Molecular Weight 398.51 g/mol [4]

Appearance Solid Powder [4]

Purity 99.62% [1]

Solubility Soluble in DMSO (10 mM) [4]

Personal Protective Equipment (PPE)
Given the potent biological activity of CDDD11-8 and its use in oncology research, a cautious

approach to PPE is warranted to prevent exposure.[6] The following table outlines the

recommended PPE based on general laboratory safety standards for handling hazardous

chemicals.
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Body Part Recommended PPE Standard/Specification

Eyes/Face

Safety glasses with side

shields or chemical splash

goggles. A face shield is

recommended when there is a

risk of splashing.

ANSI Z87.1 compliant

Hands

Chemical-resistant gloves

(e.g., nitrile). Double gloving is

recommended.

ASTM F739 (Chemical

Resistance)

Body

A lab coat, preferably a

disposable one. Consider a

chemical-resistant apron for

larger quantities.

---

Respiratory

A NIOSH-approved respirator

(e.g., N95 or higher) is

recommended, especially

when handling the powder

form outside of a certified

chemical fume hood to avoid

inhalation of dust.

NIOSH 42 CFR 84

Feet Closed-toe shoes. ---

Operational and Disposal Plans
Receiving and Storage:

Unpacking: Unpack in a designated area, preferably within a chemical fume hood, to contain

any potential dust.[7] Wear appropriate PPE. Inspect the container for any damage or leaks.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials. Recommended storage temperatures for the solid powder are -20°C

for up to 3 years.[8] Stock solutions should be stored at -80°C for up to 6 months or -20°C for

up to 1 month.[1]
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Handling and Preparation of Solutions:

All handling of the solid powder and preparation of solutions should be conducted in a

certified chemical fume hood to minimize inhalation exposure.

Use dedicated equipment (spatulas, weighing paper, etc.) and decontaminate them

thoroughly after use.

For solution preparation, slowly add the solvent to the powder to avoid splashing. If

sonication is required to dissolve the compound, ensure the container is sealed.[1]

Disposal:

All waste materials, including empty containers, contaminated PPE, and unused compound,

should be disposed of as hazardous chemical waste.

Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose

of down the drain or in regular trash.

Emergency Procedures: Spill Response
The following workflow outlines the immediate steps to take in the event of a CDDD11-8 spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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